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Compound of Interest

Compound Name: Carboxymethyl ethylxanthate

CAS No.: 25554-84-1

Cat. No.: B1265919

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed guide to the synthesis and spectroscopic

characterization of Carboxymethyl ethylxanthate (CME), a molecule of interest in drug

delivery and materials science. The protocols and data presented herein are intended to serve

as a comprehensive resource for the unambiguous identification and quality control of this

compound.

Introduction
Carboxymethyl ethylxanthate (CME), systematically named 2-

(ethoxycarbothioyl)sulfanylacetic acid, is a dithiocarbonate derivative that incorporates both a

hydrophilic carboxyl group and a hydrophobic ethylxanthate moiety. This amphiphilic nature

makes it a candidate for various applications, including as a functional ligand in the synthesis of

novel materials and as a component in drug delivery systems. Accurate and thorough

characterization of CME is paramount for its application in research and development. This

application note details the synthesis of its sodium salt and its characterization by Fourier-
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Transform Infrared (FTIR) spectroscopy, and Proton (¹H) and Carbon-13 (¹³C) Nuclear

Magnetic Resonance (NMR) spectroscopy.

Experimental Protocols
Synthesis of Sodium Carboxymethyl Ethylxanthate
This protocol describes the synthesis of the sodium salt of carboxymethyl ethylxanthate,

which is generally more stable and soluble in polar solvents than its acidic form.

Materials:

Ethanol (absolute)

Carbon disulfide (CS₂)

Sodium hydroxide (NaOH)

Sodium chloroacetate

Diethyl ether (anhydrous)

Deionized water

Standard laboratory glassware and magnetic stirrer

Procedure:

Preparation of Sodium Ethoxide: In a three-necked round-bottom flask equipped with a

magnetic stirrer, dropping funnel, and a condenser with a drying tube, dissolve sodium

hydroxide (1.0 eq) in absolute ethanol with stirring until complete dissolution. This step is

exothermic.

Formation of Sodium Ethylxanthate: Cool the sodium ethoxide solution in an ice bath. Slowly

add carbon disulfide (1.0 eq) dropwise via the dropping funnel while maintaining the

temperature below 10 °C. A yellow precipitate of sodium ethylxanthate will form. Continue

stirring for 1-2 hours at room temperature to ensure complete reaction.
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Reaction with Sodium Chloroacetate: Prepare a solution of sodium chloroacetate (1.0 eq) in

deionized water. Add this solution dropwise to the stirred suspension of sodium

ethylxanthate.

Reaction Completion and Isolation: Heat the reaction mixture to 40-50 °C and stir for 3-4

hours. Monitor the reaction by TLC. After completion, cool the mixture to room temperature.

Purification: The resulting solution can be concentrated under reduced pressure. The crude

product can be precipitated by adding a large excess of a non-polar solvent like diethyl ether.

The precipitate is then collected by filtration, washed with diethyl ether, and dried under

vacuum to yield the sodium salt of carboxymethyl ethylxanthate as a pale yellow solid.

Spectroscopic Characterization
FTIR Spectroscopy
FTIR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

The FTIR spectrum of sodium carboxymethyl ethylxanthate is expected to show

characteristic absorption bands for the carboxylate and dithiocarbonate moieties.

Table 1: Predicted FTIR Spectral Data for Sodium Carboxymethyl Ethylxanthate
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Wavenumber (cm⁻¹) Intensity Assignment

~2980-2930 Medium C-H stretching (ethyl group)

~1710-1730 Strong

C=O stretching (carboxylic

acid dimer, for the protonated

form)

~1580-1620 Strong
C=O asymmetric stretching

(carboxylate anion)

~1400-1440 Medium
C=O symmetric stretching

(carboxylate anion)

~1200-1250 Strong
C-O-C asymmetric stretching

(xanthate)

~1040-1070 Strong
C=S stretching

(dithiocarbonate)

~850-900 Medium C-S stretching

NMR Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The ¹H and ¹³C NMR spectra of sodium carboxymethyl ethylxanthate in a suitable

solvent (e.g., D₂O or DMSO-d₆) will confirm its structure.

Table 2: Predicted ¹H NMR Spectral Data for Sodium Carboxymethyl Ethylxanthate
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~1.3-1.4 Triplet 3H -O-CH₂-CH₃

~4.5-4.7 Quartet 2H -O-CH₂-CH₃

~3.8-4.0 Singlet 2H -S-CH₂-COOH

~12.0-13.0 Singlet 1H

-COOH (if in acidic

form and non-

exchanging solvent)

Table 3: Predicted ¹³C NMR Spectral Data for Sodium Carboxymethyl Ethylxanthate

Chemical Shift (δ, ppm) Assignment

~13-15 -O-CH₂-CH₃

~70-72 -O-CH₂-CH₃

~38-40 -S-CH₂-COOH

~170-175 -COOH

~210-215 -O-C(=S)-S-
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Synthesis of Sodium Carboxymethyl Ethylxanthate

Reactants

Reaction Steps

Ethanol

Formation of Sodium Ethoxide

 + NaOH

Carbon Disulfide

Formation of Sodium Ethylxanthate

 + CS2

Sodium Hydroxide Sodium Chloroacetate

Nucleophilic Substitution

Purification

Sodium Carboxymethyl Ethylxanthate

Click to download full resolution via product page

Caption: Workflow for the synthesis of sodium carboxymethyl ethylxanthate.
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Structure-Spectra Correlation for Carboxymethyl Ethylxanthate

Molecular Structure

FTIR Spectroscopy NMR Spectroscopy
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Caption: Correlation of functional groups in CME with expected spectroscopic signals.

Conclusion
This application note provides a foundational protocol for the synthesis and detailed

spectroscopic characterization of carboxymethyl ethylxanthate. The provided FTIR and NMR

data, while predicted based on analogous structures, offer a reliable guide for the identification

and purity assessment of this compound. The successful synthesis and characterization of

CME are crucial steps for its further investigation in various scientific and industrial

applications. Researchers are encouraged to use the provided protocols and spectral data as a

starting point for their work, with the understanding that experimental values may vary slightly

depending on the specific conditions and instrumentation used.

To cite this document: BenchChem. [Application Note: Characterization of Carboxymethyl
Ethylxanthate using FTIR and NMR Spectroscopy]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1265919/docs#application-note-
characterization-of-carboxymethyl-ethylxanthate-using-ftir-and-nmr-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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